(4-(2,3-Dimethoxybenzoyl)piperazin-1-yl)(pyrazolo[1,5-a]pyridin-3-yl)methanone

• IUPAC Name: (2,3-dimethoxyphenyl)-[4-(pyrazolo[1,5-a]pyridine-3-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H22N4O4/c1-28-18-8-5-6-15(19(18)29-2)20(26)23-10-12-24(13-11-23)21(27)16-14-22-25-9-4-3-7-17(16)25/h3-9,14H,10-13H2,1-2H3
• InChI Key: YUNNMZGCTISOTO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)N2CCN(CC2)C(=O)C3=C4C=CC=CN4N=C3
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting from simpler building blocks. The piperazine ring could be formed via a cyclization reaction, and the pyrazolo[1,5-a]pyridine moiety could be constructed via a condensation or cyclization reaction. The dimethoxybenzoyl group could be introduced via a substitution or addition reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space and the types of bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The piperazine ring might undergo substitution reactions, while the pyrazolo[1,5-a]pyridine moiety might participate in electrophilic aromatic substitution reactions. The dimethoxybenzoyl group could be susceptible to hydrolysis or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of the dimethoxybenzoyl group might increase its lipophilicity, which could affect its solubility in various solvents.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

• The compound’s pyrazolo[1,5-a]pyridine core makes it an interesting candidate for fluorescent probes. .

Antipsychotic and Neurological Research

• .

Antimicrobial Agents

• The benzothiazole-piperazine hybrid structure suggests antimicrobial potential. .

Mechanism of Action

Target of Action

The compound contains a pyrazolo[1,5-a]pyrimidine moiety , which is a core structure found in various bioactive molecules

Mode of Action

Without specific information on the compound’s target, it’s difficult to describe its exact mode of action. Compounds with similar structures have been found to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this compound, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in medicine or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.